1-Cyclopropylpiperazine

• IUPAC Name: 1-cyclopropylpiperazine
• InChI: InChI=1S/C7H14N2/c1-2-7(1)9-5-3-8-4-6-9/h7-8H,1-6H2
• InChI Key: HNZJIWIXRPBFAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CCNCC2
• Molecular Formula: C7H14N2
• DSSTOX Substance ID: DTXSID20406303
• Molecular Weight: 126.20 g/mol
• CAS No.: 20327-23-5

Description

1-Cyclopropylpiperazine (1-CPP) is a cyclic organic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound containing a nitrogen atom in a three-membered ring, and is commonly used in the synthesis of pharmaceuticals and other compounds. Its unique structure and properties make it an attractive molecule for further study.

Scientific Research Applications

• Vibrational Spectroscopy and Conformational Studies : Keşan et al. (2012) performed FT-IR and FT-Raman spectroscopic studies of 1-cyclopropylpiperazine (1cppp), utilizing DFT calculations to predict vibrational frequencies, structural parameters, and assignments. The Cs (equatorial-equatorial) point group was identified as the most stable conformer of 1cppp, indicating its potential for detailed structural analysis and application in various fields, including material science and pharmacology (Keşan et al., 2012).

• Antibacterial Agents Synthesis : Uno et al. (1989) synthesized 1-hydroxypiperazine dihydrochloride and applied it to create new pyridone carboxylic acid antibacterial agents. A derivative containing this compound showed potent antibacterial activity, suggesting its utility in developing new antibacterial drugs (Uno et al., 1989).

• HIV-1 Protease Inhibitors : Kim et al. (1995) explored various cycloalkylpiperazine derivatives, including cyclopropylpiperazine, as HIV-1 protease inhibitors. These compounds exhibited excellent potency in enzyme inhibition and whole-cell assays, suggesting their potential in HIV treatment (Kim et al., 1995).

• Pharmaceutical Preparations and Impurity Analysis : Fares et al. (2022) discussed the determination of Cyclizine, an antiemetic drug, along with its toxic impurities, including 1-Methylpiperazine, by green multivariate calibration using UV-spectroscopic data. This research underlines the importance of this compound and related compounds in ensuring the purity and safety of pharmaceuticals (Fares et al., 2022).

• Antibacterial and Anti-tubercular Agents : Suresh et al. (2014) synthesized a series of this compound analogs with significant in vitro anti-tubercular and antibacterial activity. The results indicate its potential as a structural core for developing new therapeutics for bacterial infections and tuberculosis (Suresh et al., 2014).

• N-Dealkylation and Metabolism Studies : Caccia (2007) reviewed the metabolism of several arylpiperazine derivatives used in treating depression, psychosis, and anxiety. The paper discusses the N-dealkylation of these compounds to 1-aryl-piperazines, including those related to this compound, highlighting its relevance in understanding drug metabolism and designing more effective therapeutics (Caccia, 2007).

Mechanism of Action

Mode of Action

The mode of action of 1-Cyclopropylpiperazine is not well-understood at this time. It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and Van der Waals forces. These interactions may lead to changes in the conformation or activity of the target molecules .

Biochemical Pathways

The specific biochemical pathways affected by this compound are currently unknown. Piperazine derivatives have been reported to show a wide range of biological and pharmaceutical activity

Pharmacokinetics

The compound’s molecular weight (1262 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s stability may be affected by temperature, as it is recommended to be stored at 2-8°C . Additionally, the compound’s efficacy could potentially be influenced by the pH of its environment, the presence of other molecules, and the specific physiological conditions of the organism in which it is acting.

Safety and Hazards

1-Cyclopropylpiperazine is classified as a skin corrosive and can cause serious eye damage. It is advised to avoid breathing its dust, fume, gas, mist, vapours, or spray. Protective clothing and eye protection should be worn when handling this compound.

Future Directions

As 1-Cyclopropylpiperazine is primarily used for research and development purposes, future directions would likely involve further exploration of its properties and potential applications in various fields.

Biochemical Analysis

Biochemical Properties

As of now, there is no available data on the specific biochemical reactions involving 1-Cyclopropylpiperazine .

Molecular Mechanism

Current research has not identified any specific binding interactions with biomolecules, enzyme inhibition or activation, or changes in gene expression caused by this compound .

Temporal Effects in Laboratory Settings

There is limited information available on the temporal effects of this compound in laboratory settings. Details on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies are currently lacking .

Transport and Distribution

Information on any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation, is currently lacking .

Synthesis routes and methods I

Procedure details

1-Cyclopropylpiperazine dihydrochloride (1.493 g, 7.5 mmol) was dissolved in water (5.00 mL) and methanol (5.00 mL) and converted to its freebase by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 3.5M ammonia in methanol and pure fractions were evaporated to dryness to afford 1-cyclopropylpiperazine (0.796 g, 84%) as an oil.

Synthesis routes and methods II

Procedure details

A solution of tert-butyl 4-cyclopropylpiperazine-1-carboxylate (0.792 g, 3.50 mmol) in 4M HCl in 1,4-dioxane (4.37 mL, 17.50 mmol) was stirred at room temperature for 3 h under nitrogen. The reaction mixture was filtered and washed with ether to afford crude 1-cyclopropylpiperazine (0.659 g) as a white solid. The crude product was purified by ion exchange chromatography, using a SCX column. The desired product was eluted from the column using 3.5M NH3/MeOH and pure fractions were evaporated to dryness to afford 1-cyclopropylpiperazine (0.264 g, 59.7%) as a yellow oil.

Synthesis routes and methods III

Procedure details

A carousel tube was charged with sulfuric acid mono-[2-(2-sulfooxy-ethylamino)-ethyl]ester (1 g) and D2O (3 mL). To the resulting stirred solution was added then added cyclopropylamin (0.7 mL). The resulting mixture was observed to form a stirrable thick slurry, which was heated at 50° C. overnight. Comparison of the 1H NMR of the title compound with the 1H NMR of the dihydrochloride salt of the title compound confirmed that the title compound was prepared and present in the resulting solution.